Cas no 1092304-93-2 (2-fluoro-N-(furan-2-yl)methyl-5-methylaniline)

• Product Name: 2-fluoro-N-(furan-2-yl)methyl-5-methylaniline
• CAS No: 1092304-93-2
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 5186154
• PubChem ID: 33785423
• Update Time: 2026-03-05

2-fluoro-N-(furan-2-yl)methyl-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(2-fluoro-5-methylphenyl)-
• 2-Fluoro-N-(furan-2-ylmethyl)-5-methylaniline
• 2-fluoro-N-(furan-2-yl)methyl-5-methylaniline

• Inchi： 1S/C12H12FNO/c1-9-4-5-11(13)12(7-9)14-8-10-3-2-6-15-10/h2-7,14H,8H2,1H3
• InChI Key： QRGDMDJIAYXZKK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=CC(C)=CC=C1F

Additional information on 2-fluoro-N-(furan-2-yl)methyl-5-methylaniline

Comprehensive Overview of 2-fluoro-N-(furan-2-yl)methyl-5-methylaniline (CAS No. 1092304-93-2)

2-fluoro-N-(furan-2-yl)methyl-5-methylaniline (CAS No. 1092304-93-2) is a fluorinated aromatic amine derivative with a unique structural framework combining a furan ring and a methyl-substituted aniline moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluoro and furan groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-fluoro-N-(furan-2-yl)methyl-5-methylaniline has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and ligands targeting specific biological pathways. The compound's furan-2-ylmethyl group contributes to its lipophilicity, which is crucial for membrane permeability in drug design.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-fluoro-N-(furan-2-yl)methyl-5-methylaniline?" The synthesis typically involves a multi-step process, starting with the fluorination of 5-methylaniline, followed by N-alkylation with furfuryl bromide. Advanced techniques like palladium-catalyzed cross-coupling are often employed to achieve high yields and purity. These methods align with the growing trend of green chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes.

The compound's physicochemical properties are also a focal point for industrial applications. With a molecular weight of 219.24 g/mol and a logP value indicative of moderate hydrophobicity, 2-fluoro-N-(furan-2-yl)methyl-5-methylaniline exhibits favorable solubility in organic solvents like DMSO and ethanol. This makes it suitable for high-throughput screening in drug development. Additionally, its UV-Vis absorption profile has been studied for potential use in fluorescent probes, a hot topic in diagnostic imaging.

Another trending topic is the compound's potential in agrochemical formulations. The fluoroaniline moiety is known to enhance the herbicidal and fungicidal activity of certain compounds, prompting investigations into its utility in crop protection. Regulatory agencies are increasingly scrutinizing such derivatives for environmental safety, making structure-activity relationship (SAR) studies essential for sustainable product development.

From a commercial perspective, CAS No. 1092304-93-2 is available through specialized chemical suppliers, often with >95% purity. Pricing trends reflect its niche status, with bulk purchases attracting discounts for industrial-scale applications. The compound's storage stability under inert conditions ensures long-term usability, a critical factor for research laboratories and manufacturers alike.

In conclusion, 2-fluoro-N-(furan-2-yl)methyl-5-methylaniline represents a versatile chemical entity with broad applicability across multiple sectors. Its synthesis, properties, and emerging uses align with contemporary scientific priorities, including precision medicine and sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in advancing innovative solutions to global challenges.